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Compound of Interest

Compound Name: JWZ-7-7-Neg1

Cat. No.: B15605450 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
JWZ-7-7-Neg1 is a crucial negative control compound for studying the activity of JWZ-7-7 (also

known as TCIP1), a potent Transcriptional Chemical Inducer of Proximity (TCIP). TCIPs

represent a novel class of molecules designed to induce proximity between a DNA-binding

protein and a transcriptional activator, thereby reprogramming gene expression. Specifically,

JWZ-7-7 is designed to bring the transcriptional repressor B-cell lymphoma 6 (BCL6) into

proximity with the transcriptional activator Bromodomain-containing protein 4 (BRD4). This

induced proximity converts BCL6's function from repression to activation at its target gene

promoters, notably leading to the upregulation of pro-apoptotic genes in cancer cells like

Diffuse Large B-cell Lymphoma (DLBCL).

JWZ-7-7-Neg1 is an analog of JWZ-7-7 with a critical modification that diminishes its ability to

bind to either BRD4 or BCL6. This property makes it an ideal control to demonstrate that the

observed biological effects of JWZ-7-7 are dependent on the formation of a specific ternary

complex between BCL6, BRD4, and the TCIP molecule.

Supplier and Purchasing Information
JWZ-7-7-Neg1 is available from various chemical suppliers specializing in research

compounds. Researchers should inquire with the following vendors for availability and

purchasing.
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Known Suppliers:

MedChemExpress

DempoChem

Ordering Information:

CAS Number: 3008612-30-1

Molecular Formula: C₅₀H₅₈Cl₂N₁₂O₆S

Recommended Storage: Store at -20°C for long-term storage. For short-term use, it can be

stored at room temperature in the continental US, but conditions may vary elsewhere.

Always refer to the Certificate of Analysis for specific storage recommendations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of JWZ-7-7-Neg1 is provided below.

Property Value

CAS Number 3008612-30-1

Molecular Formula C₅₀H₅₈Cl₂N₁₂O₆S

Molecular Weight 1026.00 g/mol

InChI Key BVXLBDBPQFNJKR-DIPNUNPCSA-N

Appearance Solid powder

Purity
Typically >95% (verify with supplier's Certificate

of Analysis)

Mechanism of Action
JWZ-7-7-Neg1 serves as a negative control by failing to efficiently form the BCL6-TCIP-BRD4

ternary complex. The parent compound, JWZ-7-7, functions by physically linking the BTB

domain of BCL6, which is often found at the promoters of pro-apoptotic genes, to the
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bromodomains of BRD4, a transcriptional activator. This rewires the transcriptional circuit,

leading to the activation of genes that are normally repressed by BCL6, ultimately inducing

apoptosis in cancer cells.

JWZ-7-7-Neg1, due to its modified structure, has significantly reduced binding affinity for either

BCL6 or BRD4. Consequently, it is unable to induce the proximity-dependent transcriptional

activation observed with JWZ-7-7. Comparing the cellular effects of JWZ-7-7 with those of

JWZ-7-7-Neg1 allows researchers to specifically attribute the observed apoptosis and gene

expression changes to the induced formation of the BCL6-BRD4 complex.
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Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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